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Compound of Interest

Compound Name: 4-Iodobenzyl bromide

Cat. No.: B105730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical guidance for the

handling and disposal of 4-Iodobenzyl bromide (CAS No. 16004-15-2). Adherence to these

procedures is critical to ensure personal safety and proper management of this hazardous

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodobenzyl bromide is a corrosive solid that can cause severe skin burns and eye damage.

[1][2][3] It is also classified as a lachrymator, a substance that induces tearing.[1] Due to these

hazards, the following personal protective equipment is mandatory when handling this

chemical.

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b105730?utm_src=pdf-interest
https://www.benchchem.com/product/b105730?utm_src=pdf-body
https://www.benchchem.com/product/b105730?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=10366641&countryCode=ES&language=en
https://www.fishersci.com/shop/products/4-iodobenzyl-bromide-97-thermo-scientific-1/AAA1820006
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107500-SDS-EN.pdf
https://www.fishersci.es/store/msds?partNumber=10366641&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Standards/Specifications

Eyes/Face

Chemical safety goggles and a

full face shield (minimum 8

inches).[4]

Goggles must conform to EN

166, AS/NZS 1337.1, or

equivalent national standards.

[1][4]

Skin/Body

Chemical-resistant gloves and

appropriate protective clothing

to prevent skin exposure.[1]

---

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if dust is generated.[5] A

dust mask of type N95 (US) or

a P3 (EN 143) respirator

cartridge is recommended.[6]

---

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure risk and maintain the chemical's

integrity.

Operational Plan: Step-by-Step Handling

Preparation: Before handling, ensure a chemical fume hood is operational and the work area

is free of ignition sources.[1][4] Have a safety shower and eyewash station readily

accessible.[4]

Personal Protective Equipment: Don all required PPE as outlined in Table 1.

Chemical Handling:

Use in a well-ventilated area, preferably a chemical fume hood.[1][4]

Avoid all personal contact, including inhalation of dust or fumes.[4]
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Do not eat, drink, or smoke when handling.[4]

When not in use, keep containers securely sealed.[4]

Avoid generating dust; use dry clean-up procedures for any spills.[4]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[4]

Contaminated work clothes should be laundered separately before reuse.[4]

Storage Plan

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as bases, alcohols, amines, metals, and strong

oxidizing agents.[2][4][5]

The recommended storage temperature is between 2-8°C.[7]

Protect containers from physical damage and check regularly for leaks.[4]

Emergency Procedures
In the event of exposure, immediate action is critical.

Table 2: Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[1][4] Seek immediate medical

attention.[1] Removal of contact lenses should

only be done by skilled personnel.[4]

Skin Contact

Immediately flush the affected body and clothes

with large amounts of water, using a safety

shower if available.[4] Quickly remove all

contaminated clothing, including footwear.[4]

Wash skin with running water and continue

flushing until advised to stop by a poison

information center.[4] Seek immediate medical

attention.[1]

Inhalation

Remove the individual from the contaminated

area to fresh air.[1][4] If the person is not

breathing, provide artificial respiration,

preferably with a demand valve resuscitator or a

pocket mask with a one-way valve.[1][4] Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Call a physician or poison control

center immediately.[1]

Disposal Plan
Proper disposal of 4-Iodobenzyl bromide and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect the chemical waste and any contaminated materials (e.g., gloves,

wipes) in a suitable, labeled, and sealed container for hazardous waste.[4]

Disposal: Dispose of the contents and container at an authorized hazardous or special waste

collection point in accordance with local, regional, and national regulations.[4] Chemical
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waste generators must ensure complete and accurate classification of the waste.[5]

Handling Workflow
The following diagram illustrates the logical workflow for safely handling 4-Iodobenzyl
bromide from receipt to disposal.
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Workflow for Handling 4-Iodobenzyl Bromide
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Caption: Logical workflow for the safe handling of 4-Iodobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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